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For Researchers, Scientists, and Drug Development Professionals
WARNING: EXTREME HAZARD

Disulfur dinitride (SzN2) is a highly explosive and shock-sensitive primary explosive. It
decomposes explosively at temperatures above 30°C and is sensitive to friction and impact.[1]
[2] Quantitative sensitivity data is not readily available in the surveyed literature, and therefore,
S2N2 must be handled with the utmost caution, treating it as a substance with extreme and
unpredictable sensitivity. All protocols must be performed behind a blast shield in a certified
fume hood, with no personnel working alone.

Overview and Properties

Disulfur dinitride is an inorganic compound with the formula Sz2N-. It consists of a four-
membered ring with alternating sulfur and nitrogen atoms, forming a virtually square and planar
molecule.[1][2] It serves as a key precursor to the metallic polymer, polythiazyl ((SN)x).[2]

o Appearance: Colorless, crystalline solid.[2]
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o Key Characteristics: Readily sublimes and is soluble in diethyl ether.[2] In the solid state, it

will spontaneously polymerize.[2]

» Reactivity: Traces of water will cause polymerization into tetrasulfur tetranitride (SaNa).[2] It

also forms adducts with Lewis acids.[2][3]

Quantitative Data Summary

The table below summarizes the known physical and explosive properties of S2Nz. The lack of

specific, publicly available data on impact and friction sensitivity necessitates treating it as a

primary explosive.

Property Value /| Observation Citation(s)
Chemical Formula S2N:2 [2]
Molar Mass 92.14 g/mol [2]
Appearance Colorless Crystalline Solid [2]

Decomposition Temperature

Decomposes explosively >
30°C

[1](2]

Impact Sensitivity

Data not available. Treat as

extremely shock-sensitive.

[1]2]

Friction Sensitivity

Data not available. Treat as

extremely friction-sensitive.

Solubility

Soluble in diethyl ether.

[2]

Safety and Handling Protocols

Adherence to these protocols is mandatory for any work involving SzN-.

Engineering Controls

o Fume Hood: All work must be conducted in a certified chemical fume hood with the sash

positioned as low as possible.
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» Blast Shield: A portable, weighted blast shield made of polycarbonate or a similar material
must be placed between the user and the apparatus at all times.

e Vacuum Systems: Operations at low pressure, such as sublimation for synthesis, must be
conducted with appropriate shielding for the vacuum trap and pump.

Personal Protective Equipment (PPE)

o Eye Protection: A full-face shield worn over chemical splash goggles is required.

» Hand Protection: Use nitrile gloves for incidental contact. Consider leather blast-dampening
gloves over nitrile gloves when handling containers.

» Body Protection: A flame-retardant lab coat is mandatory.

e Hearing Protection: Recommended due to the risk of explosion.

Storage

o Temperature: Store Sz2N2 at or below 0°C in a dedicated, explosion-proof refrigerator or
freezer.

o Atmosphere: Store in a sealed container under an inert atmosphere (e.g., argon or nitrogen)
to prevent polymerization caused by moisture.

o Quantity: Only synthesize and store the minimum amount of Sz2Nz required for immediate
use. Never accumulate stock.

o Location: Store away from all incompatible materials, especially water, acids, and flammable
compounds.

General Handling

o Work Area: The work area must be kept scrupulously clean and free of all unnecessary
equipment and chemicals. Post a warning sign indicating the presence of a primary
explosive.
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e Tools: Use only non-metallic, non-sparking spatulas and tools (e.g., ceramic, Teflon, or
wood). Avoid ground glass joints and screw caps that can cause friction.

e Quantity: Handle quantities of less than 100 mg whenever possible.

» Static Electricity: The work area should be equipped with static-dissipating mats. The user
should also be grounded.

Waste Disposal

o Contaminated Materials: All items (gloves, wipes, etc.) that come into contact with S2N2 must
be treated as explosive waste.

o Decontamination: Sz2N2 can be destroyed by carefully and slowly adding the solution to a
large excess of a cooled, stirred solution of sodium thiosulfate. This process should be done
remotely if possible and behind a blast shield.

» Disposal: All explosive waste must be collected in a designated, sealed container and
disposed of through an authorized institutional hazardous waste program.

Experimental Protocol: Synthesis of Sz2N:z

This protocol is adapted from literature procedures for the synthesis of S2N2z from tetrasulfur
tetranitride (SaNa4).[2][4] WARNING: The precursor SaNa is also a friction and shock-sensitive
explosive.

Materials and Equipment

o Tetrasulfur tetranitride (SaNa)

Silver wool

Quartz tube reactor

Tube furnace capable of reaching 300°C

High-vacuum pump (< 1 mmHg)

Cold trap (U-tube)
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Dewars for coolant (e.g., dry ice/acetone or liquid nitrogen)

All necessary PPE and engineering controls (blast shield, etc.)

Procedure

Apparatus Setup: Assemble the quartz tube reactor so it passes through the tube furnace.
Loosely pack the central portion of the tube with silver wool. Connect one end of the tube to
a vessel containing a small amount (~0.5 g) of SaN4. Connect the other end to a U-shaped
cold trap, followed by the vacuum pump.

System Evacuation: Ensure all joints are properly sealed. Place a Dewar with coolant around
the cold trap. Evacuate the entire system to a pressure of < 1 mmHg.

Heating: Begin heating the tube furnace to 250-300°C. The silver wool should be in the
hottest zone.

Sublimation of SaNa: Gently heat the vessel containing SaNa to begin its sublimation. The
gaseous SaNa will be drawn over the hot silver wool.

Catalytic Conversion: The SaNa4 thermally decomposes, and the resulting sulfur reacts with
the silver to form Ag2S. This AgzS catalyzes the conversion of excess SaNa into gaseous
S2N2.[2]

Collection of S2N2: The gaseous Sz2N2 product will pass out of the furnace and crystallize in
the U-tube cold trap as colorless crystals.

Shutdown: Once the reaction is complete (no more SaNa4), turn off all heaters. Allow the
system to cool completely to room temperature while still under vacuum.

Product Retrieval: Very carefully and slowly vent the system with a dry inert gas (e.g.,
argon). Quickly transfer the collected SzN: crystals from the cold trap to a pre-chilled storage
vial under an inert atmosphere. Immediately place the product in designated cold storage.

Visualizations
Experimental Workflow and Safety
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Preparation Phase

Don PPE
(Face Shield, Goggles,
Flame-Retardant Coat)

Prepare Fume Hood
(Lower Sash, Place Blast Shield)

Post Warning Sign:
'EXPLOSIVE MATERIAL'

Ground Self & Equipment

Handlin ’g Phase
A

Retrieve Sz2N2 from
Cold Storage (<100mg)

Y

Transfer to Reaction Vessel
(Use Non-Metallic Tools)

Y

Perform Experiment
(Behind Blast Shield)

Y

Quench/Destroy Unused S2N2
(e.g., Thiosulfate Solution)

Cleanu‘ ; Phase

Decontaminate Glassware

Collect all Contaminated Waste
(Gloves, Wipes, etc.)

Seal & Label Waste Container

Transfer to Hazardous Waste Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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